Cas no 139287-02-8 (N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-3-phenylpropanamide)

N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-3-phenylpropanamide structure
139287-02-8 structure
Product Name:N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-3-phenylpropanamide
CAS No:139287-02-8
MF:C20H18N2OS
MW:334.434723377228
CID:1265302
PubChem ID:4328869
Update Time:2025-04-20

N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamide, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-
    • N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-3-phenylpropanamide
    • N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-3-phenylpropanamide
    • Oprea1_772131
    • DTXSID20401994
    • F0866-0116
    • 139287-02-8
    • AKOS024601322
    • N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-3-phenylpropanamide
    • Inchi: 1S/C20H18N2OS/c23-18(13-10-14-6-2-1-3-7-14)21-20-22-19-16-9-5-4-8-15(16)11-12-17(19)24-20/h1-9H,10-13H2,(H,21,22,23)
    • InChI Key: RQGOVWWFMBSAQU-UHFFFAOYSA-N
    • SMILES: S1C(NC(CCC2C=CC=CC=2)=O)=NC2C3C=CC=CC=3CCC1=2

Computed Properties

  • Exact Mass: 334.11414
  • Monoisotopic Mass: 334.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 41.99

N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-3-phenylpropanamide Pricemore >>

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